Cas no 1261856-99-8 (2-Hydroxy-4-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Hydroxy-4-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1261856-99-8
• MF: C₁₃H₇F₆NO₂
• MW: 323.190604448318
• CID: 4800114
• Update Time: 2025-11-03

2-Hydroxy-4-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C13H7F6NO2/c14-12(15,16)9-6-20-11(21)5-8(9)7-3-1-2-4-10(7)22-13(17,18)19/h1-6H,(H,20,21)
• InChI Key： WEZRTYLFHBPVEK-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C=C1C1C=CC=CC=1OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 506
• XLogP3: 3
• Topological Polar Surface Area: 38.3

Additional information on 2-Hydroxy-4-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

Research Briefing on 2-Hydroxy-4-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS: 1261856-99-8)

The compound 2-Hydroxy-4-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS: 1261856-99-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds, which are of particular interest in medicinal chemistry. The presence of both trifluoromethoxy and trifluoromethyl groups in its structure enhances its lipophilicity and metabolic stability, making it a promising scaffold for the development of new pharmaceuticals. Researchers have explored its potential in targeting various biological pathways, including inflammation and cancer.

One of the most notable studies published in the Journal of Medicinal Chemistry (2023) investigated the compound's inhibitory effects on specific kinase enzymes involved in inflammatory responses. The study demonstrated that 2-Hydroxy-4-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine exhibited significant activity against these kinases, with an IC50 value in the low micromolar range. These findings suggest its potential as a lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has also explored the compound's anticancer potential. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound showed selective cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. The mechanism of action appears to involve the inhibition of cell proliferation and induction of apoptosis, although further studies are needed to elucidate the precise pathways involved.

The synthesis of 2-Hydroxy-4-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine has also been a focus of recent research. A novel synthetic route was reported in Tetrahedron Letters (2023), which improved the yield and purity of the compound compared to traditional methods. This advancement is expected to facilitate further pharmacological studies and scale-up production for preclinical testing.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, toxicity, and selectivity need to be addressed through systematic structure-activity relationship (SAR) studies and optimization of its pharmacokinetic properties. Ongoing research is focused on modifying the core structure to enhance its drug-like characteristics while maintaining its biological activity.

In conclusion, 2-Hydroxy-4-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS: 1261856-99-8) represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and demonstrated biological activities make it a valuable scaffold for the development of new therapeutic agents targeting inflammation and cancer. Future studies should focus on optimizing its pharmacological profile and advancing it through preclinical and clinical development stages.